2-(5-Bromothiophen-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(5-Bromothiophen-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde is a chemical compound with the molecular formula C12H7BrN2OS and a molecular weight of 307.17 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H7BrN2OS/c13-10-5-4-9 (17-10)12-8 (7-16)15-6-2-1-3-11 (15)14-12/h1-7H . This code provides a detailed description of the molecule’s structure, including the positions of the bromine, nitrogen, sulfur, and oxygen atoms.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties, such as solubility or melting point, are not provided in the search results.Scientific Research Applications
Synthesis and Chemical Properties
2-(5-Bromothiophen-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde is a compound that has been utilized in various synthetic pathways to produce heterocyclic compounds, demonstrating its versatility in organic synthesis. For instance, its derivatives have been synthesized through multicomponent reactions, highlighting its role in creating fully substituted furans, which are not easily accessible by other methods. This approach provides a straightforward method for producing compounds with potential applications in material science and pharmaceuticals (Huan-Rui Pan et al., 2010). Additionally, the synthesis of imidazo[1,2-a]pyridines through "water-mediated" hydroamination and silver-catalyzed aminooxygenation processes has been reported, offering a green and efficient route for the production of these compounds (Darapaneni Chandra Mohan et al., 2013).
Catalysis and Material Science Applications
The compound and its related derivatives have found applications in catalysis and material science. For example, nano copper oxide assisted synthesis of 2-triazolyl-imidazo[1,2-a]pyridines showcases the potential of these compounds in facilitating novel catalytic processes. Such methodologies emphasize the importance of these compounds in developing new materials and catalysts for various chemical transformations (Prasanta Ray Bagdi et al., 2015).
Structural and Functional Applications
The structural and functional applications of derivatives of 2-(5-Bromothiophen-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde have been explored through the synthesis and characterization of novel complexes. For instance, the creation of a cadmium chloride complex containing an imidazo[1,5-a]pyridine derivative has been detailed, providing insights into the potential utility of these compounds in coordination chemistry and materials science. This work contributes to the understanding of the complex interactions and potential functionalities of these compounds in various scientific domains (M. Hakimi et al., 2012).
Mechanism of Action
properties
IUPAC Name |
2-(5-bromothiophen-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7BrN2OS/c13-10-5-4-9(17-10)12-8(7-16)15-6-2-1-3-11(15)14-12/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPZSQUJYQITRNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=C(N2C=C1)C=O)C3=CC=C(S3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Bromothiophen-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.